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Compound of Interest

Compound Name: Ataluren

Cat. No.: B1667667

This guide provides essential safety, handling, and disposal protocols for laboratory personnel
working with Ataluren. Adherence to these procedures is critical to ensure a safe laboratory
environment and minimize exposure risks.

Hazard Identification and Classification

Ataluren is classified with the following hazards according to the Globally Harmonized System
of Classification and Labelling of Chemicals (GHS).[1]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity, 3 H335: May cause respiratory
Single Exposure irritation

Signal Word: Warning[1]
Pictograms:

e GHSO07 (Exclamation Mark)
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Personal Protective Equipment (PPE)

Consistent and proper use of PPE is the most critical line of defense against Ataluren
exposure. The following PPE is mandatory for all personnel handling this compound.

PPE Type Specification Purpose

Safety goggles with side-

) shields conforming to EN166 Protects against splashes and
Eye Protection _ _
(EU) or NIOSH (US) airborne particles.
standards.

Chemical-impermeable gloves
] (e.g., nitrile). Gloves must be )
Hand Protection ) ] ) Prevents skin contact.
inspected for integrity before

use.

) Impervious clothing, such as a Protects against skin
Body Protection
fully-buttoned lab coat. exposure.

A suitable respirator should be
used when handling the solid
compound to avoid dust
inhalation.[1] For nuisance
exposures, a P95 (US) or P1

. i , _ Prevents respiratory tract
Respiratory Protection (EU EN 143) particle respirator

) ) irritation from dust.
is recommended. For higher-

level protection, a type
OV/AG/P99 (US) or ABEK-P2
(EU EN 143) respirator
cartridge should be used.[2]

Operational Plan for Safe Handling

This section outlines the step-by-step procedures for safely handling Ataluren from receipt to
disposal.

3.1. Receiving and Storage
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e Upon receipt, inspect the container for any damage or leaks.
» Store Ataluren in a tightly closed container in a dry, cool, and well-ventilated area.[3]
 Recommended long-term storage temperature is -20°C.[4]

o Store away from incompatible materials such as strong acids/alkalis and strong
oxidizing/reducing agents.[1]

3.2. Preparation and Use

 All handling of solid Ataluren must be conducted in a well-ventilated area, preferably within
a chemical fume hood, to avoid dust formation and inhalation.[3]

e Ensure an eyewash station and safety shower are readily accessible.[1]
o Before handling, put on all required PPE as detailed in Section 2.

» When weighing the compound, use a balance with a draft shield to minimize the dispersion
of dust.

e For creating solutions, add the solid to the solvent slowly to prevent splashing.
3.3. Accidental Release Measures
e Minor Spills:

o Evacuate personnel from the immediate area.

[¢]

Ensure adequate ventilation.

[¢]

Wearing full PPE, carefully sweep up the solid material, avoiding dust generation.[2]

[e]

Collect the spilled material in a suitable, closed container for disposal.[3]

o

Clean the spill area with a suitable solvent (e.g., alcohol) and then wash with soap and
water.

e Major Spills:
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o Evacuate the laboratory immediately.
o Alert laboratory safety personnel and follow institutional emergency procedures.
o Prevent entry into the area until it has been deemed safe by safety professionals.

First Aid Measures

In the event of exposure, immediate action is crucial.

Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is

) difficult, provide oxygen. If not breathing, give

Inhalation o o ) ] )
artificial respiration and seek immediate medical

attention.[3]

Immediately remove contaminated clothing.
) Wash the affected area thoroughly with soap
Skin Contact } o
and plenty of water.[3] Seek medical attention if

irritation persists.

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and
Eye Contact ) o

easy to do. Continue rinsing and consult a

physician.[1][3]

Rinse mouth with water. Do not induce vomiting.
_ Never give anything by mouth to an
Ingestion _ .
unconscious person. Call a doctor or Poison

Control Center immediately.[3]

Disposal Plan

All Ataluren waste, including empty containers and contaminated materials, must be treated as
hazardous waste.

o Waste Collection:
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o Collect all solid waste in a clearly labeled, sealed container.

o Collect all liquid waste containing Ataluren in a separate, labeled, sealed container.

» Disposal Method:
o Dispose of all waste through a licensed professional waste disposal service.[2]

o Incineration in a chemical incinerator equipped with an afterburner and scrubber is a
recommended disposal method.[2]

o Do not allow the product to enter drains or watercourses.[1][3]

Safe Handling Workflow

The following diagram illustrates the key steps and decision points for the safe handling of
Ataluren in a laboratory setting.
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Ataluren Safe Handling Workflow

Preparation & Risk Assessment

Start: Receive Ataluren

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Verify Engineering Controls (Fume Hood, Eyewash)

Handling & Exg

;erimental Work

Weigh Solid in Fume Hood

Prepare Solution

Conduct Experiment

Emergency Proced# 'res

Spill or Exposure?

Yes (Exposure)

\

Administer First Aid Follow Spill Protocol No

Cleanug & Disposal

(Decontaminate Glassware & Surfaces

Seek Medical Attention

Y

(Collem Waste in Labeled Containers)

\

———————— ->(Dispose via Licensed Service)

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ataluren.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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